Thieno[3,4-c]furan-1,3(4H,6H)-dione

• IUPAC Name: 4,6-dihydrothieno[3,4-c]furan-1,3-dione
• InChI: InChI=1S/C6H4O3S/c7-5-3-1-10-2-4(3)6(8)9-5/h1-2H2
• InChI Key: OEPDMUMGYXMSJZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CS1)C(=O)OC2=O
• Molecular Formula: C6H4O3S
• Molecular Weight: 156.16 g/mol
• CAS RN: 75532-25-1

Description

Thieno[3,4-c]furan-1,3(4H,6H)-dione, also known as furan-fused 3-sulfolene, is a chemical compound that can be used as a bis-diene. It reacts sequentially with a variety of dienophiles to construct four types of skeleton, depending on the dienophile and the reaction conditions.

Synthesis Analysis

The synthesis of Thieno[3,4-c]furan-1,3(4H,6H)-dione involves several steps. The compound can be alkylated to give its 4-alkyl, 4,6-dialkyl, or 4,4-dialkyl derivatives selectively. These derivatives can then be used as 3,4-dimethylenefuran synthons in intramolecular Diels–Alder reactions.

Molecular Structure Analysis

The molecular structure of Thieno[3,4-c]furan-1,3(4H,6H)-dione is complex. It includes a furan and 3-sulfolene moieties that could be used as diene components in Diels-Alder reactions.

Chemical Reactions Analysis

Thieno[3,4-c]furan-1,3(4H,6H)-dione can undergo several types of chemical reactions. For instance, it can react with dienophiles in a Diels-Alder reaction to form different types of skeletons. It can also undergo alkylation to form its 4-alkyl, 4,6-dialkyl, or 4,4-dialkyl derivatives.

Scientific Research Applications

Organic π-Conjugated Materials

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Optoelectronic Devices

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Antibacterial Activity

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Antifungal Activity

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Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs)

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Synthesis of Benzo[4,5]thieno[3,2-b]benzofurans (BTBFs)

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Research and Production Applications

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Drug Design and Discovery

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Mechanism of Action

Target of Action

Thieno[3,4-c]furan-1,3(4H,6H)-dione, also known as 4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione, is a compound that has been studied for its potential applications in organic synthesis . .

Mode of Action

The compound can be used as a bis-diene, reacting sequentially with a variety of dienophiles to construct four types of skeleton, depending on the dienophile and the reaction conditions .

Biochemical Pathways

The compound is involved in the Diels–Alder reactions, a type of organic chemical reaction (specifically, a cycloaddition) between a conjugated diene and a substituted alkene, commonly termed the dienophile, to form a substituted cyclohexene system .

Result of Action

The compound readily reacts with a variety of alkylating agents to give its 4-alkyl, 4,6-dialkyl, or 4,4-dialkyl derivatives, selectively . These derivatives can be used as 3,4-dimethylenefuran synthons in intramolecular Diels–Alder reactions .

Action Environment

The action of Thieno[3,4-c]furan-1,3(4H,6H)-dione is influenced by the reaction conditions, including the type of dienophile used and the specific environment of the reaction

Synthesis routes and methods

Procedure details

A solution of 3-hydroxy tetrahydro thiophene-3,4-dicarboxylicacid-4-methylester (2.87 g, 14.9 mmol) in acetic anhydride (20 ml) was refluxed for 4 h. The reaction mixture was filtered and concentrated under reduce pressure. The solid residue was triturated with acetone, dried with Na2SO4 and concentrated in vacuo. The solid product was recrystallized from benzene to give 2,5-dihydrothiophene-3,4-dicarboxylic anhydride in 26% yield.